![molecular formula C22H22F3N5O2 B2946957 1-(4-((6-Isopropoxy-2-methylpyrimidin-4-yl)amino)phenyl)-3-(2-(trifluoromethyl)phenyl)urea CAS No. 1021060-02-5](/img/structure/B2946957.png)
1-(4-((6-Isopropoxy-2-methylpyrimidin-4-yl)amino)phenyl)-3-(2-(trifluoromethyl)phenyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-((6-Isopropoxy-2-methylpyrimidin-4-yl)amino)phenyl)-3-(2-(trifluoromethyl)phenyl)urea is a useful research compound. Its molecular formula is C22H22F3N5O2 and its molecular weight is 445.446. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Structure and Reactivity
- The compound's structure is related to carbamoylated 2‐phenylaminopyridines. These compounds have shown specific reactions towards electrophiles like carbonyl chloride and aryl isocyanates, with their exocyclic nitrogen acting as the nucleophile. This suggests potential in synthetic chemistry for developing new compounds (Mørkved, 1986).
Pyrimidine Derivatives and Reactions
- Research on pyrimidine derivatives, closely related to the chemical structure , shows interactions with phenyl isocyanate, leading to products like 2-anilino-4-ethoxy-6-methylpyrimidine. This indicates the compound's potential in the formation of various pyrimidine-based structures, which are significant in medicinal chemistry (Yamanaka, Niitsuma, Sakamoto, 1979).
Kinetics in Pyrimidine Rearrangements
- Studies on the kinetics of rearrangement in isopyrimidines to pyrimidines provide insights into the behavior of pyrimidine structures under certain conditions, which could be relevant for understanding the behavior of the compound in various environments (Schuchmann et al., 1984).
Hydrogen Bonding and Molecular Interaction
- Investigations into the complexation-induced unfolding of heterocyclic ureas reveal how such compounds can form hydrogen-bonded complexes. This property might be applicable to the compound , especially in the context of molecular self-assembly and design of supramolecular structures (Corbin et al., 2001).
Synthesis and Characterization of Derivatives
- The synthesis of cytosine derivatives from uracils, involving reactions with compounds like isopropyl iodide, provides a methodological insight into the possible synthetic routes and derivatizations that can be applied to the compound in focus (Zav’yalov et al., 1972).
Anion Recognition and Supramolecular Chemistry
- The study of substituted phenyl urea and thiourea silatranes highlights the anion recognition properties of such compounds, which could be relevant in the development of sensors or materials with specific anion-binding capabilities (Singh et al., 2016).
properties
IUPAC Name |
1-[4-[(2-methyl-6-propan-2-yloxypyrimidin-4-yl)amino]phenyl]-3-[2-(trifluoromethyl)phenyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22F3N5O2/c1-13(2)32-20-12-19(26-14(3)27-20)28-15-8-10-16(11-9-15)29-21(31)30-18-7-5-4-6-17(18)22(23,24)25/h4-13H,1-3H3,(H,26,27,28)(H2,29,30,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJGGYWNNWFWNCU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)OC(C)C)NC2=CC=C(C=C2)NC(=O)NC3=CC=CC=C3C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22F3N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.